Cas no 2680835-32-7 (5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid)
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid
- EN300-6737221
- 2680835-32-7
-
- Inchi: 1S/C26H26N2O7S/c1-27(2)36(33,34)17-11-12-24(22(15-17)25(30)31)28(13-14-29)26(32)35-16-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,15,23,29H,13-14,16H2,1-2H3,(H,30,31)
- InChI Key: HEPGBNHJONJLJY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)N(CCO)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 510.14607235g/mol
- Monoisotopic Mass: 510.14607235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 9
- Complexity: 867
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 133Ų
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6737221-0.05g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 0.05g |
$1091.0 | 2025-03-13 | |
| Enamine | EN300-6737221-0.1g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 0.1g |
$1144.0 | 2025-03-13 | |
| Enamine | EN300-6737221-0.25g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 0.25g |
$1196.0 | 2025-03-13 | |
| Enamine | EN300-6737221-0.5g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 0.5g |
$1247.0 | 2025-03-13 | |
| Enamine | EN300-6737221-1.0g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 1.0g |
$1299.0 | 2025-03-13 | |
| Enamine | EN300-6737221-2.5g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 2.5g |
$2548.0 | 2025-03-13 | |
| Enamine | EN300-6737221-5.0g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 5.0g |
$3770.0 | 2025-03-13 | |
| Enamine | EN300-6737221-10.0g |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid |
2680835-32-7 | 95.0% | 10.0g |
$5590.0 | 2025-03-13 |
5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid
Comprehensive Overview of 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid (CAS No. 2680835-32-7)
The compound 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid (CAS No. 2680835-32-7) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a dimethylsulfamoyl moiety, and a hydroxyethylamino linker, making it a versatile intermediate for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in targeted drug delivery systems.
In recent years, the demand for Fmoc-protected amino acid derivatives like 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid has surged, driven by advancements in peptide-based therapeutics and biomaterials. This compound is particularly valuable for its ability to facilitate the synthesis of complex peptides while maintaining high purity and yield. Its hydrophilic and hydrophobic balance makes it suitable for designing drug conjugates and biocompatible polymers, aligning with the growing trend of personalized medicine.
From an analytical perspective, CAS No. 2680835-32-7 exhibits unique spectroscopic properties, including distinct NMR and mass spectrometry signatures, which are critical for quality control in pharmaceutical manufacturing. The compound's sulfonamide group also contributes to its stability under acidic and basic conditions, a feature highly sought after in prodrug design. These characteristics have sparked discussions in scientific forums about its potential in cancer therapy and neurodegenerative disease research, where precise molecular targeting is essential.
The synthesis of 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid involves multi-step organic reactions, often requiring protective group chemistry and selective acylation. Recent publications highlight its use in click chemistry applications, where its hydroxyethyl group serves as a handle for further functionalization. This adaptability has made it a topic of interest in nanotechnology and biomedical engineering, particularly for creating smart materials responsive to biological stimuli.
As the scientific community explores sustainable chemistry practices, the environmental impact of synthesizing such complex molecules is under scrutiny. CAS No. 2680835-32-7 is no exception, with researchers investigating green solvents and catalytic methods to optimize its production. These efforts align with global initiatives to reduce waste in pharmaceutical manufacturing, a hot topic in ESG (Environmental, Social, and Governance) discussions. The compound's potential for scalable synthesis further enhances its appeal for industrial applications.
In conclusion, 5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid represents a cutting-edge tool in modern chemistry, bridging gaps between organic synthesis, drug development, and material science. Its unique structural features and broad applicability ensure its continued relevance in addressing some of the most pressing challenges in healthcare and biotechnology. Future research will likely uncover even more innovative uses for this remarkable compound.
2680835-32-7 (5-(dimethylsulfamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-hydroxyethyl)amino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)